3-{[(2-cyclohexyl-1,3-thiazol-4-yl)methyl]sulfanyl}-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole

• Molecular Formula: C25H26N4OS2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: 2-cyclohexyl-4-[[5-(4-methoxyphenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]-1,3-thiazole
• InChI: InChI=1S/C25H26N4OS2/c1-30-22-14-12-18(13-15-22)23-27-28-25(29(23)21-10-6-3-7-11-21)32-17-20-16-31-24(26-20)19-8-4-2-5-9-19/h3,6-7,10-16,19H,2,4-5,8-9,17H2,1H3
• InChI Key: KCEHXESXCPTQDW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC4=CSC(=N4)C5CCCCC5

Description

3-{[(2-cyclohexyl-1,3-thiazol-4-yl)methyl]sulfanyl}-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole is a complex organic compound that features a unique combination of thiazole and triazole rings. These heterocyclic structures are known for their diverse biological activities and are often explored in medicinal chemistry for their potential therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2-cyclohexyl-1,3-thiazol-4-yl)methyl]sulfanyl}-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole typically involves multi-step reactionsCommon reagents used in these reactions include carbon disulfide, α-aminonitriles, and various cyclization agents . The reaction conditions often require controlled temperatures and the use of solvents like tetrahydrofuran to achieve high yields .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for maximizing yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-{[(2-cyclohexyl-1,3-thiazol-4-yl)methyl]sulfanyl}-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The conditions often involve specific temperatures, pH levels, and solvents to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce thiols or amines .

Scientific Research Applications

3-{[(2-cyclohexyl-1,3-thiazol-4-yl)methyl]sulfanyl}-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole has a wide range of scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Explored for its potential as an antimicrobial, antifungal, and antiviral agent.

Medicine: Investigated for its anti-inflammatory, analgesic, and anticancer properties.

Industry: Utilized in the development of biocides, fungicides, and dyes

Mechanism of Action

The mechanism of action of 3-{[(2-cyclohexyl-1,3-thiazol-4-yl)methyl]sulfanyl}-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole involves its interaction with specific molecular targets and pathways. The compound’s thiazole and triazole rings can bind to enzymes and receptors, modulating their activity. This interaction can lead to the inhibition of microbial growth, reduction of inflammation, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

• 4-amino-5-(4-isopropyl-1,3-thiazol-2-yl)-4H-1,2,4-triazole-3-thiol
• 5-(4-isopropyl-thiazol-2-yl)-1,3,4-oxadiazole-2-thiol
• Sulfathiazole
• Ritonavir
• Abafungin
• Bleomycine
• Tiazofurin

Uniqueness

What sets 3-{[(2-cyclohexyl-1,3-thiazol-4-yl)methyl]sulfanyl}-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole apart is its unique combination of thiazole and triazole rings, which confer a broad spectrum of biological activities. This structural uniqueness makes it a valuable compound for further research and development in various scientific fields .